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Compound of Interest

Compound Name: Zoxamide

Cat. No.: B129027 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Zoxamide, a benzamide

fungicide, and its application in the management of critical diseases affecting potato and vine

crops. Detailed protocols for efficacy testing are provided to facilitate further research and

development.

Zoxamide is a non-systemic fungicide specifically active against Oomycetes.[1][2] Its primary

targets are Phytophthora infestans, the causal agent of late blight in potatoes, and Plasmopara

viticola, which causes downy mildew in grapevines.[3][4] The Fungicide Resistance Action

Committee (FRAC) classifies Zoxamide as having a low to medium risk for resistance

development.[1][3] To mitigate this risk, it is commonly marketed in co-formulations with

fungicides that have a different mode of action, such as mancozeb.[1][2]

Mechanism of Action
Zoxamide's fungicidal activity stems from its ability to disrupt microtubule dynamics, which are

essential for mitosis and cell division in Oomycetes.[3][4] It specifically binds to β-tubulin,

inhibiting its polymerization into microtubules.[3][4][5] This disruption leads to mitotic arrest,

ultimately causing the death of the pathogen.[3][4]

Below is a diagram illustrating the signaling pathway of Zoxamide's mode of action.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b129027?utm_src=pdf-interest
https://www.benchchem.com/product/b129027?utm_src=pdf-body
https://www.benchchem.com/product/b129027?utm_src=pdf-body
https://web14.agro.au.dk/project2/euroblight/Workshop/2013Limassol/PPT/posters/Poster_Zoxamide_Cooke.pdf
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20153248103
https://www.researchgate.net/publication/222725935_Mode_of_Action_of_Zoxamide_RH-7281_a_New_Oomycete_Fungicide
https://www.researchgate.net/publication/381429076_Monitoring_and_tracking_changes_in_sensitivity_to_zoxamide_fungicide_in_Plasmopara_viticola_in_Italy
https://www.benchchem.com/product/b129027?utm_src=pdf-body
https://web14.agro.au.dk/project2/euroblight/Workshop/2013Limassol/PPT/posters/Poster_Zoxamide_Cooke.pdf
https://www.researchgate.net/publication/222725935_Mode_of_Action_of_Zoxamide_RH-7281_a_New_Oomycete_Fungicide
https://web14.agro.au.dk/project2/euroblight/Workshop/2013Limassol/PPT/posters/Poster_Zoxamide_Cooke.pdf
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20153248103
https://www.benchchem.com/product/b129027?utm_src=pdf-body
https://www.researchgate.net/publication/222725935_Mode_of_Action_of_Zoxamide_RH-7281_a_New_Oomycete_Fungicide
https://www.researchgate.net/publication/381429076_Monitoring_and_tracking_changes_in_sensitivity_to_zoxamide_fungicide_in_Plasmopara_viticola_in_Italy
https://www.researchgate.net/publication/222725935_Mode_of_Action_of_Zoxamide_RH-7281_a_New_Oomycete_Fungicide
https://www.researchgate.net/publication/381429076_Monitoring_and_tracking_changes_in_sensitivity_to_zoxamide_fungicide_in_Plasmopara_viticola_in_Italy
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report07/Zoxamide.pdf
https://www.researchgate.net/publication/222725935_Mode_of_Action_of_Zoxamide_RH-7281_a_New_Oomycete_Fungicide
https://www.researchgate.net/publication/381429076_Monitoring_and_tracking_changes_in_sensitivity_to_zoxamide_fungicide_in_Plasmopara_viticola_in_Italy
https://www.benchchem.com/product/b129027?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oomycete Cell

Zoxamide
β-tubulin Binds to

Inhibits Polymerization
Microtubule Assembly

α-tubulin

Mitosis Cell Division Pathogen Growth & Proliferation

Click to download full resolution via product page

Caption: Zoxamide's mechanism of action targeting β-tubulin.

Quantitative Data on Zoxamide Efficacy
The following tables summarize the in vitro sensitivity of Phytophthora infestans and

Plasmopara viticola to Zoxamide, expressed as EC50 (Effective Concentration to inhibit 50%

of growth) and MIC (Minimum Inhibitory Concentration) values.

Table 1: In Vitro Sensitivity of Phytophthora infestans to Zoxamide

Geographic
Origin of
Isolates

No. of Isolates
EC50 Range
(µg/L)

Mean EC50
(µg/L)

Reference

Europe (2003-

2012)
150 1.8 - 78 Not specified [1]

Europe (2003-

2012)
>130 2 - 80 Not specified [2]

France (2003-

2012)
34 Not specified 17.3 [1]

Serbia (2005-

2007)
12 2.6 - 5.0 Not specified [6]

Table 2: In Vitro Sensitivity of Plasmopara viticola to Zoxamide
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Sensitivity
Status

EC50
(mg/L)

EC95
(mg/L)

MIC (mg/L)
Frequency
of Resistant
Individuals

Reference

Sensitive < 0.2 < 10 < 10
<12% at 100

mg/L
[7][8]

Reduced

Sensitivity
> 0.4 > 26 > 100

24-54% at

>100 mg/L
[7][9][10]

Experimental Protocols
Detailed methodologies for key experiments are provided below. These protocols can be

adapted for specific research needs.

Protocol 1: In Vitro Sensitivity of Phytophthora infestans
to Zoxamide (Poisoned Agar Assay)
This protocol is adapted from methods used to assess the sensitivity of P. infestans isolates to

Zoxamide.[1][2]

Objective: To determine the EC50 value of Zoxamide for mycelial growth of P. infestans.

Materials:

Phytophthora infestans isolates

Rye agar medium (or other suitable medium like carrot agar)

Zoxamide stock solution (in a suitable solvent, e.g., DMSO)

Sterile Petri dishes (9 cm)

Sterile distilled water

Cork borer (5 mm diameter)

Incubator
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Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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